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Introduction

CK1-IN-4 is a potent inhibitor of Casein Kinase 1 delta (CK1d), a serine/threonine-specific
protein kinase implicated in a multitude of cellular processes.[1][2] Dysregulation of CK1d has
been linked to various diseases, including cancer, neurodegenerative disorders, and
disruptions in circadian rhythms.[3][4] CK1-IN-4 offers a valuable tool for investigating the
physiological and pathological roles of CK1d. These application notes provide detailed
protocols for the use of CK1-IN-4 in cell culture to facilitate research into its biological effects
and therapeutic potential.
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Property Value Reference

Full Name CK1-IN-4 [1][2]

Target Casein Kinase 1 delta (CK19) [1][2]

IC50 2.74 uM (for CK13) [1][2]
7-amino-2-(2-furyl)-5-phenyl-

Chemical Structure [1][5][6]triazolo[1,5-a][1][7] [1]
[8]triazine

Molecular Formula C14H10N60O N/A

Molecular Weight 278.27 g/mol N/A

CAS Number Not available N/A

Solubility and Storage

Proper handling and storage of CK1-IN-4 are critical for maintaining its activity and ensuring

experimental reproducibility.
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Parameter Recommendation

Dimethyl sulfoxide (DMSO) is the recommended

Solvent ) )
solvent for creating stock solutions.[9][10][11]

Stock Solution Concentration Prepare a stock solution of 10 mM in DMSO.

Store the solid compound at -20°C for long-term

Storage of Solid
storage.

Aliquot the 10 mM stock solution into smaller
) volumes to avoid repeated freeze-thaw cycles
Storage of Stock Solution o
and store at -80°C. Stock solutions in DMSO are

typically stable for several months at -80°C.

Dilute the stock solution in cell culture medium
to the desired final concentration immediately
) ] ] before use. Ensure the final DMSO
Working Solution Preparation o o
concentration in the culture medium is low
(typically < 0.1%) to avoid solvent-induced

cellular effects.

Safety and Handling

Standard laboratory safety precautions should be followed when handling CK1-IN-4.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses.[12][13]

e Handle the compound in a well-ventilated area.[12][13]
» Avoid inhalation of dust or contact with skin and eyes.[12][13]
 In case of contact, wash the affected area thoroughly with water.[12]

» Dispose of the compound and any contaminated materials in accordance with local
regulations.[12]

Signaling Pathways
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CK15d is a key regulator of several critical signaling pathways. Inhibition of CK15 by CK1-IN-4
can be used to probe the functions of these pathways in various cellular contexts.
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Click to download full resolution via product page

Figure 1: Simplified Signaling Pathways Modulated by CK1-IN-4. This diagram illustrates the
role of CK1d in the Wnt signaling pathway and the core circadian clock machinery. CK1-IN-4
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inhibits CK19, thereby impacting these pathways.

Experimental Protocols

The following protocols are provided as a starting point for researchers. Optimization of
concentrations and treatment times may be necessary for specific cell lines and experimental
questions.

Protocol 1: Assessment of Neuroprotective Effects in
SH-SY5Y Cells

This protocol describes a method to evaluate the neuroprotective potential of CK1-IN-4 against
a neurotoxin-induced cell death model in the human neuroblastoma cell line SH-SY5Y.[1][2]

Materials:

SH-SY5Y cells

e DMEM/F-12 medium supplemented with 10% FBS and 1% penicillin-streptomycin

e CK1-IN-4 (10 mM stock in DMSO)

o Neurotoxin (e.g., 6-hydroxydopamine (6-OHDA), MPP+, or Amyloid-f3 1-42)

e Phosphate-buffered saline (PBS)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e DMSO

o 96-well plates

Microplate reader

Experimental Workflow:
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Figure 2: Workflow for Assessing Neuroprotection with CK1-IN-4. This diagram outlines the key
steps in an MTT-based cell viability assay to determine the neuroprotective effects of CK1-IN-4.

Procedure:

e Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10# cells/well in 100
pL of complete medium.

 Incubation: Incubate the plate at 37°C in a humidified atmosphere with 5% CO:2 for 24 hours
to allow for cell attachment.

e Pre-treatment with CK1-IN-4: Prepare serial dilutions of CK1-IN-4 in culture medium. A
suggested starting concentration range is 0.1 uM to 10 uM. Remove the old medium and add
100 pL of the medium containing CK1-IN-4 to the respective wells. Include a vehicle control
(medium with the same final concentration of DMSO as the highest CK1-IN-4 concentration).

 Incubation: Incubate the plate for 1-2 hours.

o Neurotoxin Treatment: Add the neurotoxin to the wells at a pre-determined toxic
concentration.

e Incubation: Incubate the plate for 24 hours.
e MTT Assay:
o Add 10 pL of MTT solution to each well.
o Incubate for 4 hours at 37°C.

o Carefully remove the medium and add 100 pL of DMSO to each well to dissolve the
formazan crystals.

o Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate cell viability as a percentage of the control (untreated) cells.

Protocol 2: Analysis of Wnt Signaling Pathway Inhibition
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This protocol describes a method to assess the effect of CK1-IN-4 on the Wnt/[3-catenin
signaling pathway by measuring the phosphorylation of Dishevelled (Dvl) and the levels of 3-
catenin.

Materials:

o Cell line with active Wnt signaling (e.g., L Wnt-3A cells or a cancer cell line with a Wnt
pathway mutation)

e Appropriate cell culture medium

e CK1-IN-4 (10 mM stock in DMSO)

e Wnt3a conditioned medium (if using L Wnt-3A cells)

o RIPA lysis buffer with protease and phosphatase inhibitors
o BCA protein assay kit

e SDS-PAGE gels and running buffer

 PVDF membrane

» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

e Primary antibodies: anti-phospho-DvI2 (Ser143), anti-DvI2, anti-B-catenin, anti-B-actin (or
other loading control)

» HRP-conjugated secondary antibody
e Chemiluminescent substrate

e Imaging system

Experimental Workflow:

Figure 3: Workflow for Western Blot Analysis of Wnt Signaling. This diagram shows the steps
for assessing the impact of CK1-IN-4 on key proteins in the Wnt signaling pathway.
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Procedure:

e Cell Seeding: Seed cells in 6-well plates and grow to 70-80% confluency.

o Treatment: Treat cells with CK1-IN-4 (e.g., 1 uM, 5 uM, 10 uM) or vehicle control for a
specified time (e.g., 6, 12, or 24 hours). If applicable, stimulate with Wnt3a conditioned
medium during the last few hours of treatment.

o Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.

» Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

o Western Blotting:
o Load equal amounts of protein onto an SDS-PAGE gel.
o Transfer proteins to a PVDF membrane.
o Block the membrane with blocking buffer for 1 hour at room temperature.
o Incubate with primary antibodies overnight at 4°C.

o Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at
room temperature.

o Detect the signal using a chemiluminescent substrate and an imaging system.

o Data Analysis: Quantify band intensities and normalize to the loading control.

Protocol 3: Circadian Rhythm Analysis

This protocol outlines a method to investigate the effect of CK1-IN-4 on the cellular circadian
clock using a cell line expressing a luciferase reporter driven by a clock-controlled promoter
(e.g., Bmall-dLuc or Per2-luc).

Materials:

o Clock reporter cell line (e.g., U20S-Bmall-dLuc)
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o DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

e Recording medium (DMEM without phenol red, supplemented with 10% FBS, 1% penicillin-
streptomycin, and 0.1 mM luciferin)

e CK1-IN-4 (10 mM stock in DMSO)

o Dexamethasone (for synchronization)

e 35-mm dishes

e Luminometer or a real-time bioluminescence monitoring system
Experimental Workflow:

Figure 4: Workflow for Circadian Rhythm Analysis. This diagram details the procedure for
measuring the effect of CK1-IN-4 on the period of the cellular circadian clock.

Procedure:
o Cell Seeding: Seed the reporter cells in 35-mm dishes and grow to confluency.

e Synchronization: Replace the medium with fresh medium containing 100 nM dexamethasone
and incubate for 2 hours to synchronize the cellular clocks.

o Treatment and Monitoring: After synchronization, replace the medium with recording medium
containing various concentrations of CK1-IN-4 (e.g., 0.1 uM to 10 uM) or vehicle control.

o Data Acquisition: Immediately place the dishes in a luminometer or a real-time
bioluminescence monitoring system and record the light output at regular intervals (e.g.,
every 10 minutes) for at least 3-5 days.

o Data Analysis: Analyze the bioluminescence data to determine the period length of the
circadian rhythm for each condition.

Quantitative Data Summary
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The following table summarizes the known quantitative data for CK1-IN-4 and provides a
reference range for other relevant CK1 inhibitors.

Cell
Parameter Compound Value . Reference
Line/Assay

In vitro kinase

IC50 CK1-IN-4 2.74 uM [1][2]
assay (CK19)
Period
Effective o
) PF-670462 1uM lengthening in [8]
Concentration
fibroblasts
Effective Whnt signaling
) D4476 5uM o [7]
Concentration inhibition
Effective Whnt signaling
) PF-670462 5uM o [7]
Concentration inhibition
. Whnt signaling
EC50 Pyrvinium ~10 nM o [6]
inhibition

Note: The effective concentration of CK1-IN-4 in cell-based assays may vary depending on the
cell type, assay duration, and specific endpoint being measured. It is recommended to perform
a dose-response experiment to determine the optimal concentration for your specific
application.

Conclusion

CK1-IN-4 is a valuable chemical probe for studying the roles of CK14 in cellular physiology and
disease. The protocols and data presented in these application notes are intended to serve as
a guide for researchers to design and execute experiments to investigate the effects of CK1-IN-
4 in cell culture. Further optimization and validation will be necessary for specific experimental
systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.medchemexpress.com/ck1-in-4.html
https://cymitquimica.com/products/TM-T89036/ck1-in-4/
https://synapse.patsnap.com/article/what-are-ck1-inhibitors-and-how-do-they-work
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2022.916232/full
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2022.916232/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC8901179/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8901179/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3681608/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3681608/
https://www.researchgate.net/figure/nhibition-of-WNT-signaling-blocks-the-effect-of-WNT5A-A-Scheme-of-action-and-outcomes_fig3_338320919
https://www.researchgate.net/figure/Differential-effects-of-selective-inhibition-of-CK1-e-and-CK1-d-on-the-circadian-period_fig1_45583335
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.scribd.com/doc/94748957/Solubility-in-DMSO
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1534682/download-documents?artifactId=WdVEG0CWBSXS1XIwsjlk45gFP2w-YQuZlDoeZyJwxcivEncB_qR-OsM
https://cdn11.bigcommerce.com/s-w4dr1ubx2p/content/product_attachments/c/k/ck_one_msds.pdf
https://www.afi-usa.com/F2/Reports/pdf/REPORT_SDS_F21382.pdf
https://www.benchchem.com/product/b15544170/docs#application-notes-and-protocols-for-ck1-in-4-in-cell-culture
https://www.benchchem.com/product/b15544170/docs#application-notes-and-protocols-for-ck1-in-4-in-cell-culture
https://www.benchchem.com/product/b15544170/docs#application-notes-and-protocols-for-ck1-in-4-in-cell-culture
https://www.benchchem.com/product/b15544170/docs#application-notes-and-protocols-for-ck1-in-4-in-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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